Cas no 127979-74-2 (2-(Trifluoromethoxy)benzamide)

2-(Trifluoromethoxy)benzamide structure
2-(Trifluoromethoxy)benzamide structure
Product name:2-(Trifluoromethoxy)benzamide
CAS No:127979-74-2
MF:C8H6NO2F3
MW:205.13394
MDL:MFCD00042407
CID:91634
PubChem ID:2777202

2-(Trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-(Trifluoromethoxy)benzamide
    • 2-(Trifluoromethoxy)benzamide97%
    • 2-(Trifluoromethoxy)benzamide 97%
    • 2-trifluoromethoxybenzamide
    • SCHEMBL351860
    • DTXSID90380409
    • AKOS015853001
    • Benzamide,2-(trifluoromethoxy)-
    • 2-(Trifluoromethoxy)benzamide, AldrichCPR
    • SB76770
    • FT-0608936
    • D74290
    • MFCD00042407
    • CS-0081136
    • 2-(trifluoromethyloxy)benzamide
    • 127979-74-2
    • A805773
    • JS-4217
    • benzamide, 2-(trifluoromethoxy)-
    • DB-041880
    • MDL: MFCD00042407
    • Inchi: InChI=1S/C8H6F3NO2/c9-8(10,11)14-6-4-2-1-3-5(6)7(12)13/h1-4H,(H2,12,13)
    • InChI Key: XXTXDVUAHROLBN-UHFFFAOYSA-N
    • SMILES: NC(C1=CC=CC=C1OC(F)(F)F)=O

Computed Properties

  • Exact Mass: 205.03500
  • Monoisotopic Mass: 205.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 52.3A^2
  • Surface Charge: 0
  • XLogP3: nothing

Experimental Properties

  • Color/Form: powder
  • Density: 1.381
  • Melting Point: 153 °C
  • Boiling Point: 241.8°C at 760 mmHg
  • Flash Point: 100.1°C
  • Refractive Index: 1.481
  • PSA: 52.32000
  • LogP: 2.38440
  • Solubility: Not determined

2-(Trifluoromethoxy)benzamide Security Information

2-(Trifluoromethoxy)benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Oakwood
007536-1g
2-(Trifluoromethoxy)benzamide
127979-74-2 97%
1g
$49.00 2024-07-19
Chemenu
CM277566-1g
2-(Trifluoromethoxy)benzamide
127979-74-2 95%
1g
$63 2022-06-13
TRC
T797088-100mg
2-(Trifluoromethoxy)benzamide
127979-74-2
100mg
$ 80.00 2022-06-02
Alichem
A015001782-1g
2-(Trifluoromethoxy)benzamide
127979-74-2 97%
1g
1,579.40 USD 2021-06-21
TRC
T797088-50mg
2-(Trifluoromethoxy)benzamide
127979-74-2
50mg
$ 65.00 2022-06-02
Apollo Scientific
PC7434P-5g
2-(Trifluoromethoxy)benzamide
127979-74-2 97%
5g
£42.00 2023-09-02
Fluorochem
007536-5g
2-(Trifluoromethoxy)benzamide
127979-74-2 97%
5g
£42.00 2022-03-01
Fluorochem
007536-25g
2-(Trifluoromethoxy)benzamide
127979-74-2 97%
25g
£168.00 2022-03-01
1PlusChem
1P000Y38-1g
Benzamide, 2-(trifluoromethoxy)-
127979-74-2 97%
1g
$51.00 2025-02-18
1PlusChem
1P000Y38-250mg
Benzamide, 2-(trifluoromethoxy)-
127979-74-2 97%
250mg
$25.00 2025-02-18

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